Synthesis of PEG-supported organotrifluoroborates and their applications in palladium-catalyzed homo-coupling reactions

Dalton Transactions Pub Date: 2015-02-02 DOI: 10.1039/C4DT03492A

Abstract

A general synthetic route to water-soluble PEG-supported organotrifluoroborates has been developed. In the presence of air and catalytic amounts of Pd(OAc)2, the PEG-supported organotrifluoroborates undergo homo-coupling reactions smoothly at room temperature. No additional oxidizing agent, base, or phosphine ligands are required.

Graphical abstract: Synthesis of PEG-supported organotrifluoroborates and their applications in palladium-catalyzed homo-coupling reactions
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